Cas no 1683581-58-9 ((S)-1-(3-(tert-butyl)-2,3-dihydrobenzo[d][1,3]oxaphosphol-4-yl)-2,5-diphenyl-1H-pyrrole)

• Product Name: (S)-1-(3-(tert-butyl)-2,3-dihydrobenzo[d][1,3]oxaphosphol-4-yl)-2,5-diphenyl-1H-pyrrole
• CAS No: 1683581-58-9
• MF: C₂₇H₂₆NOP
• MW: 411.475207805634
• MDL: MFCD31707610
• CID: 4556213
• PubChem ID: 132850092
• Update Time: 2025-05-17

(S)-1-(3-(tert-butyl)-2,3-dihydrobenzo[d][1,3]oxaphosphol-4-yl)-2,5-diphenyl-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• (S)-1-(3-(tert-butyl)-2,3-dihydrobenzo[d][1,3]oxaphosphol-4-yl)-2,5-diphenyl-1H-pyrrole
• J3.618.296B
• D72281
• (3S)-4-(2,5-Diphenyl-1H-pyrrole-1-yl)-3-tert-butyl-2,3-dihydro-1,3-benzooxaphosphole
• (S)-1-(3-(tert-butyl)-2,3- dihydrobenzo[d][1,3]oxapho sphol-4-yl)-2,5-diphenyl- 1H-pyrrole
• CS-0088642
• (S)-1-(3-(tert-Butyl)-2,3-dihydrobenzo[d][1,3]oxaphosphol-4-yl)-2,5-diphenyl-1H-pyrrole, 97% (>99% ee)
• 1-[(3S)-3-tert-butyl-2H-1,3-benzoxaphosphol-4-yl]-2,5-diphenylpyrrole
• MFCD31707610
• 1-[(3S)-3-tert-butyl-2,3-dihydro-1,3-benzoxaphosphol-4-yl]-2,5-diphenyl-1H-pyrrole
• 1683581-58-9

• MDL： MFCD31707610
• Inchi： 1S/C27H26NOP/c1-27(2,3)30-19-29-25-16-10-15-24(26(25)30)28-22(20-11-6-4-7-12-20)17-18-23(28)21-13-8-5-9-14-21/h4-18H,19H2,1-3H3/t30-/m1/s1
• InChI Key： KJXNLTFQUPGVAM-SSEXGKCCSA-N
• SMILES： [P@]1(COC2=CC=CC(=C12)N1C(C2C=CC=CC=2)=CC=C1C1C=CC=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 411.175201451 g/mol
• Monoisotopic Mass: 411.175201451 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 14.2
• Molecular Weight: 411.5

Additional information on (S)-1-(3-(tert-butyl)-2,3-dihydrobenzo[d][1,3]oxaphosphol-4-yl)-2,5-diphenyl-1H-pyrrole

Introduction to (S)-1-(3-(tert-butyl)-2,3-dihydrobenzo[d][1,3]oxaphosphol-4-yl)-2,5-diphenyl-1H-pyrrole

Compound CAS No. 1683581-58-9, also known as (S)-1-(3-(tert-butyl)-2,3-dihydrobenzo[d][1,3]oxaphosphol-4-yl)-2,5-diphenyl-1H-pyrrole, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug discovery, material synthesis, and advanced chemical research.

The tert-butyl group in the compound contributes to its stability and hydrophobicity, making it suitable for applications where resistance to environmental factors is crucial. The benzo[d][1,3]oxaphosphole ring system is a key structural element that imparts distinctive electronic and optical properties to the molecule. Recent studies have highlighted the potential of such heterocyclic systems in photonics and optoelectronics, where their ability to manipulate light propagation is highly valued.

The pyrrole moiety in the compound plays a pivotal role in its reactivity and functionality. Pyrrole-based compounds are known for their ability to participate in various chemical reactions, including cycloadditions and electrophilic substitutions. This makes them valuable intermediates in the synthesis of complex molecules with tailored properties. The stereochemistry at the S configuration further enhances the compound's specificity in interactions with other molecules, which is critical in biological applications.

Recent advancements in synthetic chemistry have enabled the precise construction of this compound through a combination of palladium-catalyzed cross-coupling reactions and stereoselective synthesis techniques. These methods not only ensure high purity but also allow for fine-tuning of the compound's properties to meet specific application requirements. The integration of tert-butyl groups and other substituents has been shown to significantly influence the compound's solubility, thermal stability, and electronic characteristics.

In terms of applications, (S)-1-(3-(tert-butyl)-2,3-dihydrobenzo[d][1,3]oxaphosphol-4-yl)-2,5-diphenyl-1H-pyrrole has demonstrated potential as a building block for advanced materials. Its unique electronic properties make it a candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Additionally, its stereochemistry may play a role in drug design, where chirality is essential for achieving desired pharmacokinetic profiles.

From a toxicological perspective, preliminary studies suggest that the compound exhibits low toxicity under standard experimental conditions. However, further research is required to fully understand its safety profile and environmental impact. Regulatory compliance remains a critical consideration for its use in commercial applications.

Looking ahead, ongoing research aims to explore the full potential of this compound across diverse fields. Collaborative efforts between academic institutions and industry partners are expected to drive innovation and uncover new applications for (S)-1-(3-(tert-butyl)-2,3-dihydrobenzo[d][1,3]oxaphosphol-4-yl)-2,5-diphenyl-1H-pyrrole. Its unique combination of structural features positions it as a promising candidate for advancing both fundamental research and practical applications.